1-(Cyclopent-1-en-1-yl)-3-(methylamino)propan-2-one

• Molecular Formula: C9H15NO
• Molecular Weight: 153.22 g/mol
• IUPAC Name: 1-(cyclopenten-1-yl)-3-(methylamino)propan-2-one
• InChI: InChI=1S/C9H15NO/c1-10-7-9(11)6-8-4-2-3-5-8/h4,10H,2-3,5-7H2,1H3
• InChI Key: KBBSQRHOKXKBOI-UHFFFAOYSA-N
• Canonical SMILES: CNCC(=O)CC1=CCCC1

Description

1-(Cyclopent-1-en-1-yl)-3-(methylamino)propan-2-one is an organic compound with a unique structure that includes a cyclopentene ring and a methylamino group attached to a propanone backbone

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1-(Cyclopent-1-en-1-yl)-3-(methylamino)propan-2-one typically involves the reaction of cyclopentene with a suitable precursor to introduce the methylamino group and the propanone moiety. The reaction conditions often require the use of catalysts and specific temperature and pressure settings to ensure the desired product is obtained with high yield and purity.

Industrial Production Methods

Industrial production of this compound may involve large-scale chemical reactors where the reactants are combined under controlled conditions. The process may include steps such as distillation, crystallization, and purification to isolate the final product. The exact methods can vary depending on the desired scale and purity of the compound.

Chemical Reactions Analysis

Types of Reactions

1-(Cyclopent-1-en-1-yl)-3-(methylamino)propan-2-one can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form different products depending on the reagents and conditions used.

Reduction: Reduction reactions can modify the functional groups present in the compound.

Substitution: The compound can participate in substitution reactions where one functional group is replaced by another.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like lithium aluminum hydride, and various nucleophiles for substitution reactions. The conditions for these reactions can vary widely, including different solvents, temperatures, and catalysts.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield carboxylic acids or ketones, while reduction may produce alcohols or amines.

Scientific Research Applications

1-(Cyclopent-1-en-1-yl)-3-(methylamino)propan-2-one has several applications in scientific research:

Chemistry: It is used as a building block in the synthesis of more complex molecules.

Biology: The compound may be studied for its potential biological activity and interactions with various biomolecules.

Medicine: Research may explore its potential therapeutic effects or use as a precursor in drug synthesis.

Industry: The compound can be used in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism by which 1-(Cyclopent-1-en-1-yl)-3-(methylamino)propan-2-one exerts its effects involves interactions with specific molecular targets. These targets may include enzymes, receptors, or other proteins that play a role in the compound’s biological activity. The pathways involved can vary depending on the specific application and context of use.

Comparison with Similar Compounds

Similar Compounds

1-(Cyclopent-1-en-1-yl)propan-2-one: Lacks the methylamino group, which may result in different chemical and biological properties.

3-(Methylamino)propan-2-one: Lacks the cyclopentene ring, which can affect its reactivity and applications.

Uniqueness

1-(Cyclopent-1-en-1-yl)-3-(methylamino)propan-2-one is unique due to the combination of the cyclopentene ring and the methylamino group, which imparts distinct chemical and biological properties. This uniqueness makes it a valuable compound for various research and industrial applications.